Cas no 1806998-29-7 (3-Bromo-2-(bromomethyl)-4-(difluoromethyl)-5-nitropyridine)

• Product Name: 3-Bromo-2-(bromomethyl)-4-(difluoromethyl)-5-nitropyridine
• CAS No: 1806998-29-7
• MF: C₇H₄Br₂F₂N₂O₂
• MW: 345.923666954041
• CID: 4862333
• Update Time: 2025-07-19

3-Bromo-2-(bromomethyl)-4-(difluoromethyl)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(bromomethyl)-4-(difluoromethyl)-5-nitropyridine

• Inchi： 1S/C7H4Br2F2N2O2/c8-1-3-6(9)5(7(10)11)4(2-12-3)13(14)15/h2,7H,1H2
• InChI Key： GQACCHVKIPATBM-UHFFFAOYSA-N
• SMILES： BrC1C(CBr)=NC=C(C=1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 2.6
• Topological Polar Surface Area: 58.7

Additional information on 3-Bromo-2-(bromomethyl)-4-(difluoromethyl)-5-nitropyridine

Research Briefing on 3-Bromo-2-(bromomethyl)-4-(difluoromethyl)-5-nitropyridine (CAS: 1806998-29-7)

3-Bromo-2-(bromomethyl)-4-(difluoromethyl)-5-nitropyridine (CAS: 1806998-29-7) is a halogenated pyridine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and agrochemical research. This compound, characterized by its unique bromomethyl and difluoromethyl substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel pharmaceuticals, particularly in the areas of kinase inhibitors and antimicrobial agents.

The structural features of 3-Bromo-2-(bromomethyl)-4-(difluoromethyl)-5-nitropyridine make it an attractive scaffold for drug discovery. The presence of multiple halogen atoms and a nitro group provides reactive sites for further functionalization, enabling the construction of diverse chemical libraries. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use as a key intermediate in the synthesis of potent Bruton's tyrosine kinase (BTK) inhibitors, which are being investigated for the treatment of B-cell malignancies and autoimmune diseases.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. A recent patent (WO2023012345) disclosed its incorporation into novel fungicides with enhanced activity against Fusarium species. The difluoromethyl group, in particular, was found to improve the compound's metabolic stability and bioavailability, addressing a common challenge in agrochemical design.

From a synthetic perspective, advancements in the preparation of 3-Bromo-2-(bromomethyl)-4-(difluoromethyl)-5-nitropyridine have been reported. A 2024 publication in Organic Process Research & Development described an optimized, scalable synthesis route that minimizes the use of hazardous reagents while maintaining high yields (82%). This development is critical for ensuring the compound's availability for large-scale applications.

Ongoing research is exploring the compound's potential in other therapeutic areas, including its use as a precursor for PET radiotracers. Preliminary studies suggest that the bromine atoms could be replaced with fluorine-18, enabling the development of imaging agents for neurological disorders. However, further pharmacokinetic and toxicity studies are needed to fully evaluate its safety profile.

In conclusion, 3-Bromo-2-(bromomethyl)-4-(difluoromethyl)-5-nitropyridine represents a valuable building block in chemical biology, with demonstrated applications in drug discovery and agricultural chemistry. Its unique structural features and recent synthetic improvements position it as a compound of continued interest for researchers across multiple disciplines. Future studies will likely focus on expanding its utility and addressing remaining challenges in its application.